2-(3-amino-1H-1,2,4-triazol-1-yl)-N-cyclopropyl-N-methylacetamide

• IUPAC Name: 2-(3-amino-1,2,4-triazol-1-yl)-N-cyclopropyl-N-methylacetamide
• InChI: InChI=1S/C8H13N5O/c1-12(6-2-3-6)7(14)4-13-5-10-8(9)11-13/h5-6H,2-4H2,1H3,(H2,9,11)
• InChI Key: VJYIZVHAZVNRMA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)C(=O)CN2C=NC(=N2)N
• Molecular Formula: C8H13N5O
• Molecular Weight: 195.22 g/mol

Description

2-(3-amino-1H-1,2,4-triazol-1-yl)-N-cyclopropyl-N-methylacetamide is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as medicinal chemistry, drug development, and biochemistry. This compound is a triazole-based heterocyclic compound that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-cyclopropyl-N-methylacetamide is not fully understood. However, studies have shown that the compound works by inhibiting the growth of fungi and bacteria by interfering with their cell wall synthesis. The compound has also shown to have an inhibitory effect on enzymes involved in the biosynthesis of nucleic acids.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-cyclopropyl-N-methylacetamide has various biochemical and physiological effects. The compound has shown to have potent antifungal and antibacterial activity, making it a promising candidate for the development of new drugs. The compound has also shown to have an inhibitory effect on enzymes involved in the biosynthesis of nucleic acids, which makes it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

The compound 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-cyclopropyl-N-methylacetamide has various advantages and limitations for lab experiments. One of the main advantages is its potent antifungal and antibacterial activity, which makes it a promising candidate for the development of new drugs. However, the compound has limitations in terms of its solubility and stability, which can affect its effectiveness in lab experiments.

Future Directions

There are various future directions for the research on 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-cyclopropyl-N-methylacetamide. One of the main directions is the development of new drugs based on this compound. The compound has shown to have potent antifungal and antibacterial activity, making it a promising candidate for the development of new drugs. Another direction is the exploration of the compound's potential as a treatment for cancer, as it has shown to have an inhibitory effect on enzymes involved in the biosynthesis of nucleic acids. Further research is also needed to understand the compound's mechanism of action and to optimize its effectiveness in lab experiments.
In conclusion, 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-cyclopropyl-N-methylacetamide is a promising compound with various potential applications in scientific research. The compound has shown to have potent antifungal and antibacterial activity, making it a promising candidate for the development of new drugs. Further research is needed to optimize its effectiveness in lab experiments and to explore its potential as a treatment for cancer.

Synthesis Methods

The synthesis of 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-cyclopropyl-N-methylacetamide can be achieved through various methods. One of the most common methods involves the reaction of 3-aminotriazole with cyclopropylmethylamine and acetic anhydride in the presence of a catalyst. The resulting compound can be purified through various methods such as recrystallization, column chromatography, and HPLC.

Scientific Research Applications

The compound 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-cyclopropyl-N-methylacetamide has shown promising results in various scientific research applications. One of the most significant applications is in the field of medicinal chemistry, where this compound is being explored for its potential as a drug candidate. The compound has shown to have potent antifungal and antibacterial activity, which makes it a promising candidate for the development of new drugs.